2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide

• IUPAC Name: 2-methyl-3-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C15H16N2O3S/c1-10-6-8-12(9-7-10)21(19,20)17-14-5-3-4-13(11(14)2)15(16)18/h3-9,17H,1-2H3,(H2,16,18)
• InChI Key: ABVPOAXFQSLMOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2C)C(=O)N
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide, also known as MMSB, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is a member of the sulfonamide family and is known for its unique structure and properties. In

Mechanism of Action

The mechanism of action of 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. This leads to the inhibition of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects
2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including carbonic anhydrase and topoisomerase II. It has also been shown to induce the expression of certain genes, including p53 and Bax, which are involved in apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide in lab experiments is its specificity. It has been shown to selectively target cancer cells, while leaving healthy cells unharmed. This makes it an attractive candidate for cancer treatment. However, one limitation of using 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide is its solubility. It is not very soluble in water, which can make it difficult to work with in certain lab settings.

Future Directions

There are several future directions for research involving 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide. One area of research is the development of new synthesis methods that can produce higher yields of pure 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide. Another area of research is the investigation of the mechanism of action of 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide. This could lead to the development of more targeted cancer therapies. Additionally, further studies are needed to determine the safety and efficacy of 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide in humans.
Conclusion
In conclusion, 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide is a chemical compound that has been extensively studied for its potential use in various scientific research applications, particularly in cancer treatment. Its unique structure and properties make it an attractive candidate for further research. While there are limitations to using 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide in lab experiments, its specificity and potential therapeutic benefits make it a promising area of research for the future.

Scientific Research Applications

2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has been studied for its potential use in various scientific research applications. One of the primary areas of research is cancer treatment. 2-methyl-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.